Bis(triphenylphosphine)copper tetrahydroborate

• InChI: InChI=1S/2C18H15P.B.Cu/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;/h2*1-15H;;/q;;-1;+1
• InChI Key: RUPWVDHHQBRQRT-UHFFFAOYSA-N
• Canonical SMILES: [B-].C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Cu+]
• Molecular Formula: C36H30BCuP2
• DSSTOX Substance ID: DTXSID40955585
• Molecular Weight: 598.9 g/mol
• CAS RN: 34010-85-0, 16903-61-0

Description

Bis(triphenylphosphine)copper(I) tetrahydroborate is a chemical compound that has been the subject of various studies due to its interesting properties and potential applications. This compound typically features a copper(I) center coordinated to a tetrahydroborate anion (BH4-) and two triphenylphosphine (PPh3) ligands. The coordination environment around the copper center is often tetrahedral, with the BH4- acting as a bidentate ligand through its hydrogen atoms .

Synthesis Analysis

The synthesis of bis(triphenylphosphine)copper(I) tetrahydroborate and related complexes involves the reaction of a copper(I) salt with triphenylphosphine and a borohydride source. For instance, the synthesis of bis(triphenylphosphine)copper(I) cyanoborohydride is achieved by treating copper(II) sulfate or copper(I) chloride with an excess of triphenylphosphine and sodium cyanoborohydride in ethanol . Similar synthetic strategies are employed for other copper(I) complexes with different ligands and counterions .

Molecular Structure Analysis

X-ray crystallography has been extensively used to determine the molecular structures of bis(triphenylphosphine)copper(I) tetrahydroborate complexes. These studies reveal that the copper(I) ion is typically in a distorted tetrahedral coordination environment. The P-Cu-P bond angles can vary depending on the ligands involved, with some complexes showing significant distortion from the ideal tetrahedral angle . The tetrahydroborate ligand is bound to copper through two hydrogen atoms in a bidentate fashion, and in some cases, intramolecular and intermolecular π-stacking interactions are observed between aryl groups of the coordinated phosphine ligands .

Chemical Reactions Analysis

Bis(triphenylphosphine)copper(I) tetrahydroborate is known for its reducing properties. It can selectively reduce carbonyl compounds to alcohols in the presence of acid catalysts, with excellent yields and high stereoselectivity. Notably, α,β-unsaturated aldehydes are reduced regioselectively, and in mixtures of aldehydes and ketones, aldehydes may be reduced preferentially . This selectivity makes it a valuable reagent in organic synthesis.

Physical and Chemical Properties Analysis

The physical and chemical properties of bis(triphenylphosphine)copper(I) tetrahydroborate complexes are influenced by their molecular structure. These compounds are generally non-hydroscopic solids with varying melting points depending on the specific complex . They are soluble in organic solvents such as acetone, chloroform, and tetrahydrofuran (THF), but insoluble in water, ethanol, and ether . The complexes have been characterized using various spectroscopic techniques, including IR, UV, NMR, and mass spectrometry, which provide insights into their electronic structure and stability .

Scientific Research Applications

Synthesis of Binuclear Copper(I) Borohydride Complex

• Scientific Field : Inorganic Chemistry
• Summary of Application : Bis(diphenylphosphino)methane copper(I) tetrahydroborate was synthesized by ligands exchange in bis(triphenylphosphine) copper(I) tetrahydroborate. This compound has a dimeric structure and crystallizes as CH2Cl2 solvate in two polymorphic forms.
• Methods of Application : The compound was characterized by XRD, FTIR, NMR spectroscopy.
• Results or Outcomes : The study found that the compound has a rare Twisted Boat-Boat conformation of the core Cu2P4C2 cycle.

Reduction of Acid Chlorides to Aldehydes

• Scientific Field : Organic Chemistry
• Summary of Application : Bis(triphenylphosphine)copper(I) tetrahydroborate has been demonstrated to give good isolated yields of aromatic aldehydes from the corresponding acid chlorides.
• Methods of Application : The specific experimental procedures were not detailed in the source.
• Results or Outcomes : The reaction showed that a very wide range of aldehydes may be conveniently prepared.

DNA Binding Chemotherapeutics

• Scientific Field : Medicinal Chemistry
• Summary of Application : Mononuclear copper(I) complexes of triphenylphosphine and N,N′-disubstituted thioureas have been studied as potential DNA binding chemotherapeutics.
• Methods of Application : The copper(I) complexes were synthesized via the direct reaction of bromo (tris (triphenylphosphine)copper(I)) [BrCu(PPh3)3] precursor and thiourea ligand solution under ambient conditions.
• Results or Outcomes : The synthesized compounds were docked with a DNA macromolecule to predict their binding site and it was found that all molecules showed favorable binding to the DNA minor grooves.

Reductive Amination Reactions

• Scientific Field : Organic Chemistry
• Summary of Application : Bis(triphenylphosphine)copper(I) tetrahydroborate is used as a reducing agent for reductive amination reactions.
• Methods of Application : The specific experimental procedures were not detailed in the source.
• Results or Outcomes : The reaction showed that a very wide range of aldehydes may be conveniently prepared.

Generation of Copper Nanoparticles

• Scientific Field : Nanotechnology
• Summary of Application : Copper complexes, including those with triphenylphosphine ligands, have been used as precursors for the generation of copper nanoparticles.
• Methods of Application : The specific experimental procedures were not detailed in the source.
• Results or Outcomes : The study showed that copper nanoparticles could be generated by thermal decomposition in hexadecylamine without the need for any further reactants.

Oxygen Evolution Reaction (OER)

• Scientific Field : Electrochemistry
• Summary of Application : Copper complexes, including those with triphenylphosphine ligands, have been studied for their application in the oxygen evolution reaction (OER).
• Methods of Application : The complexes were decomposed under an inert atmosphere to obtain copper sulfides, which were characterized by PXRD and SEM.
• Results or Outcomes : The copper sulfide obtained from one of the complexes exhibited the best activity with an onset potential of 475 mV.

Safety And Hazards

The compound causes skin irritation and serious eye irritation. It is recommended to wear protective gloves, eye protection, and face protection when handling the compound.

Citations

Bis (triphenylphosphine) copper (I) tetrahydroborate in the reduction of acid chlorides to aldehydes

GWJ Fleet, CJ Fuller, PJC Harding - Tetrahedron Letters, 1978 - Elsevier

Acid chlorides in the presence of two moles of triphenylphosphine are reduced to aldehydes in good yields by bis (triphenylphosphine) copper (l) tetrahydroborate,(Ph3P) 2CuBH4(table 1). The reaction is generally complete in 30 min at room temperature. Under the conditions of the reaction, aldehydes are only slowly reduced to alcohols by the reagent.

Number of citations: 38 www.sciencedirect.com